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Compound of Interest

Compound Name: N-nitroso-ramipril

CAS No.: 3028194-80-8

Cat. No.: B16080568

Get Quote

Application Note

Introduction
Ramipril is a widely prescribed angiotensin-converting enzyme (ACE) inhibitor used for the

treatment of hypertension and heart failure.[1] Like other pharmaceutical products containing a

secondary amine moiety, ramipril is susceptible to nitrosation, leading to the formation of the N-
nitroso-ramipril impurity.[1][2][3] N-nitrosamines are a class of compounds that are

considered potent genotoxic impurities and potential human carcinogens, making their

detection and quantification at trace levels a critical aspect of pharmaceutical quality control.[4]

Regulatory bodies worldwide have set stringent limits on the presence of nitrosamine impurities

in drug products.

This application note describes a sensitive and specific method for the trace level detection and

quantification of N-nitroso-ramipril in ramipril tablets using Ultra-High-Performance Liquid

Chromatography (UHPLC) coupled with tandem mass spectrometry (MS/MS). The

methodology presented is designed to meet the rigorous requirements for sensitivity and

accuracy in line with regulatory expectations.
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Quantitative Data Summary
The performance of the UHPLC-MS/MS method for the quantification of N-nitroso-ramipril is
summarized in the table below. The data is compiled from validated methods for N-nitroso-
ramipril and other analogous nitrosamine drug substance-related impurities (NDSRIs).

Parameter Typical Performance

Limit of Detection (LOD) 0.03 ng/mL (Estimated)

Limit of Quantification (LOQ) 0.10 ng/mL

Linearity Range 0.10 ng/mL - 10.0 ng/mL

Correlation Coefficient (r²) > 0.998

Accuracy (% Recovery) 90% - 110%

Precision (% RSD) < 15%

Experimental Protocols
Standard and Sample Preparation
a. Standard Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of N-nitroso-
ramipril reference standard and dissolve in 100 mL of methanol.[5] This stock solution should

be stored at 2-8 °C and is stable for at least two months.[5]

b. Intermediate and Calibration Curve Solutions: Prepare a series of calibration standards by

serially diluting the stock solution with a mixture of acetonitrile and water (80:20 v/v) to achieve

concentrations ranging from 0.08 ng/mL to 8.0 ng/mL.[5]

c. Sample Preparation (Ramipril Tablets):

Homogenize a sufficient number of ramipril tablets to obtain a representative powder.

Accurately weigh a portion of the homogenized powder equivalent to approximately 50 mg of

ramipril into a centrifuge tube.
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Add a suitable volume of diluent (e.g., methanol or acetonitrile/water) to extract the N-
nitroso-ramipril.

Vortex the mixture for several minutes to ensure complete dissolution and extraction.

Centrifuge the sample to pelletize insoluble excipients.

Filter the supernatant through a 0.22 µm syringe filter into a UHPLC vial for analysis.

UHPLC-MS/MS Method
a. Chromatographic Conditions:

Parameter Condition

UHPLC System
Waters ACQUITY UPLC I-Class PLUS or

equivalent

Column
Waters ACQUITY HSS T3 (2.1 x 100 mm, 1.8

µm) or equivalent

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Methanol

Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 5 - 30 µL

Gradient Elution

A time-based gradient should be optimized to

ensure separation of N-nitroso-ramipril from the

ramipril active pharmaceutical ingredient (API)

and other potential impurities.

b. Mass Spectrometry Conditions:
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Parameter Condition

Mass Spectrometer
Waters Xevo TQ-XS, Sciex QTrap 5500 or

equivalent

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Capillary Voltage 3.5 kV

Source Temperature 500 °C

MRM Transitions

N-Nitroso-Ramipril:- Q1: 446.15 m/z, Q3: 234.1

m/z (Quantifier)[5]- Q1: 446.15 m/z, Q3: 156.1

m/z (Qualifier)[5]

Visualizations
Formation Pathway of N-Nitroso-Ramipril
The following diagram illustrates the chemical reaction leading to the formation of N-nitroso-
ramipril from the parent drug substance, ramipril, in the presence of a nitrosating agent. This

reaction typically occurs under acidic conditions where nitrite salts are converted to nitrous

acid.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.edqm.eu/documents/52006/1925123/LGL+method+-+LC-MS_MS+method+for+the+determination+of+N-Nitroso-Ramipril+in+Ramipril+tablets.pdf/1380ff36-d181-d641-5f34-30c3702106a7?t=1707293945783
https://www.edqm.eu/documents/52006/1925123/LGL+method+-+LC-MS_MS+method+for+the+determination+of+N-Nitroso-Ramipril+in+Ramipril+tablets.pdf/1380ff36-d181-d641-5f34-30c3702106a7?t=1707293945783
https://www.benchchem.com/product/b16080568/docs?utm_src=pdf-body#application-of-uhplc-for-trace-level-detection-of-n-nitroso-ramipril
https://www.benchchem.com/product/b16080568/docs?utm_src=pdf-body#application-of-uhplc-for-trace-level-detection-of-n-nitroso-ramipril
https://www.benchchem.com/product/b16080568/docs?utm_src=pdf-body#application-of-uhplc-for-trace-level-detection-of-n-nitroso-ramipril
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16080568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Product

Ramipril
(Secondary Amine)

N-Nitroso-Ramipril

+ Nitrosation

Nitrosating Agent
(e.g., Nitrous Acid from NaNO₂)

Click to download full resolution via product page

Caption: Formation of N-Nitroso-Ramipril from Ramipril.

Experimental Workflow
This diagram outlines the general workflow for the analysis of N-nitroso-ramipril in a

pharmaceutical sample, from sample preparation to data analysis.
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Caption: UHPLC-MS/MS workflow for N-Nitroso-Ramipril analysis.

Conclusion
The described UHPLC-MS/MS method provides a robust, sensitive, and specific protocol for

the trace level detection and quantification of N-nitroso-ramipril in pharmaceutical

formulations. The low limit of quantification allows for the monitoring of this impurity at levels

well below the acceptable intake limits set by regulatory agencies. The implementation of such
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analytical procedures is essential for ensuring the safety and quality of ramipril-containing drug

products for patients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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